1-Benzyl-3-ethynylazetidine
Description
Scientific Research Applications
Synthesis and Chemical Reactivity
Research into the synthetic applications of compounds related to 1-Benzyl-3-ethynylazetidine has led to the development of diverse synthetic routes and methodologies. For instance, Ohno et al. (2001) demonstrated the stereoselective synthesis of 1,3-amino alcohols with three contiguous chiral centers using allenylindium reagents derived from N-protected 3-alkyl-2-ethynylaziridines, showcasing the utility of ethynylazetidine derivatives in complex molecule construction Ohno et al., 2001. Similarly, Li et al. (2006) described an efficient two-step synthesis of 3-amino-1-benzhydrylazetidine, highlighting the synthetic versatility of benzyl and ethynyl functional groups in azetidine synthesis Li et al., 2006.
Catalysis and Material Science
In the realm of catalysis and materials science, ethynyl-functionalized compounds have been utilized in innovative ways. For example, Samanta and Mukherjee (2013) reported on PtII6 nanoscopic cages with an organometallic backbone incorporating Pt-ethynyl functionality, which act as sensors for picric acid, demonstrating the potential of ethynyl-containing compounds in sensing applications Samanta & Mukherjee, 2013. This research underscores the utility of ethynyl groups in constructing electron-rich, luminescent structures for selective detection applications.
Advanced Functional Materials
Further extending the utility of ethynyl derivatives, Devadoss and Chidsey (2007) explored azide-modified graphitic surfaces for covalent attachment of alkyne-terminated molecules through "click" chemistry, showcasing a method for functionalizing surfaces with ethynyl-bearing molecules for various applications, including electronics and sensor technologies Devadoss & Chidsey, 2007.
Properties
IUPAC Name |
1-benzyl-3-ethynylazetidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N/c1-2-11-8-13(9-11)10-12-6-4-3-5-7-12/h1,3-7,11H,8-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIZRGTZASUUOFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1CN(C1)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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